Cas no 6704-71-8 (Nsc267716)
Nsc267716 structure
Product Name:Nsc267716
CAS No:6704-71-8
MF:C21H33NO
MW:315.492826223373
CID:965276
PubChem ID:320373
Update Time:2025-04-19
Nsc267716 Chemical and Physical Properties
Names and Identifiers
-
- Nsc267716
- 23-Norconanin-5-en-3β-ol
- N-Desmethyl-conan-5-en-3β-ol
- 6704-71-8
- NORLATIFOLINE
- NSC-267716
- DTXSID20313220
-
- Inchi: 1S/C21H33NO/c1-13-17-5-6-19-16-4-3-14-11-15(23)7-9-20(14,2)18(16)8-10-21(17,19)12-22-13/h3,13,15-19,22-23H,4-12H2,1-2H3
- InChI Key: MOAYKFXEWMVJAN-UHFFFAOYSA-N
- SMILES: OC1CCC2(C)C(C1)=CCC1C2CCC23CNC(C)C2CCC31
Computed Properties
- Exact Mass: 315.25639
- Monoisotopic Mass: 315.256214676g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 542
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.26
Nsc267716 Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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